![molecular formula C15H12I2O2 B3036531 3,5-Diiodo-4-[(3-methylbenzyl)oxy]benzaldehyde CAS No. 351066-38-1](/img/structure/B3036531.png)
3,5-Diiodo-4-[(3-methylbenzyl)oxy]benzaldehyde
Overview
Description
3,5-Diiodo-4-[(3-methylbenzyl)oxy]benzaldehyde is a chemical compound with the CAS Number 351066-38-1 . It has a molecular weight of 478.06 and a molecular formula of C15H12I2O2 .
Molecular Structure Analysis
The molecular structure of 3,5-Diiodo-4-[(3-methylbenzyl)oxy]benzaldehyde consists of a benzaldehyde core with iodine atoms at the 3 and 5 positions and a 3-methylbenzyl group attached to the oxygen atom at the 4 position .Physical And Chemical Properties Analysis
The compound has a predicted density of 1.941±0.06 g/cm3 and a predicted boiling point of 515.2±50.0 °C . The melting point and flash point are not available .Scientific Research Applications
Synthesis and Chemical Reactions
- Synthesis of Fragrance and Pharmaceutical Compounds : 3,4-Methylenedioxybenzaldehyde, a compound related to 3,5-Diiodo-4-[(3-methylbenzyl)oxy]benzaldehyde, is used in the synthesis of fragrances and pharmaceuticals. A study by Borzatta et al. (2009) explored the synthesis of this compound using Oppenauer's oxidation of 3,4-methylenedioxybenzyl alcohol with various catalysts (Borzatta et al., 2009).
- In Vitro Antioxidant Activity : Research by Yüksek et al. (2015) investigated the antioxidant activities of new compounds synthesized from reactions involving 4-(4-methylbenzoxy)benzaldehyde, demonstrating its utility in creating antioxidants (Yüksek et al., 2015).
Organic Chemistry and Catalysis
- Gas Phase Hydrogenation/Hydrogenolysis : A study by Keane (2010) examined the gas phase hydrogen treatment of isophthaldehyde, a compound structurally related to 3,5-Diiodo-4-[(3-methylbenzyl)oxy]benzaldehyde, highlighting its relevance in catalytic processes (Keane, 2010).
Biochemical and Pharmaceutical Research
- Inhibition of Sickle Cell Erythrocyte Sickling : Benzaldehydes, including derivatives of 3,5-Diiodo-4-[(3-methylbenzyl)oxy]benzaldehyde, have been studied for their potential to inhibit sickle cell erythrocyte sickling, as explored in research by Beddell et al. (1984) (Beddell et al., 1984).
Materials Science and Engineering
- Development of High-Density Aviation Fuels : A study by Xu et al. (2018) discussed the synthesis of high-density aviation fuels using methyl benzaldehydes, demonstrating the potential application of benzaldehyde derivatives in creating advanced fuel formulations (Xu et al., 2018).
properties
IUPAC Name |
3,5-diiodo-4-[(3-methylphenyl)methoxy]benzaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12I2O2/c1-10-3-2-4-11(5-10)9-19-15-13(16)6-12(8-18)7-14(15)17/h2-8H,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXMGRCCTVHPGST-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)COC2=C(C=C(C=C2I)C=O)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12I2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Diiodo-4-[(3-methylbenzyl)oxy]benzaldehyde |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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